Cas no 862825-99-8 (N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide)

• Product Name: N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide
• CAS No: 862825-99-8
• MF: C₁₉H₁₈FN₃O₂S
• MW: 371.42852640152
• CID: 6074696
• PubChem ID: 5004100
• Update Time: 2025-07-02

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide
• Benzamide, N-[2-[3-[(2-amino-2-oxoethyl)thio]-1H-indol-1-yl]ethyl]-4-fluoro-
• SR-01000007758-1
• AKOS024587927
• SR-01000007758
• N-(2-(3-((2-amino-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-fluorobenzamide
• N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-4-fluorobenzamide
• F0617-0156
• N-(2-{3-[(carbamoylmethyl)sulfanyl]-1H-indol-1-yl}ethyl)-4-fluorobenzamide
• 862825-99-8

• Inchi： 1S/C19H18FN3O2S/c20-14-7-5-13(6-8-14)19(25)22-9-10-23-11-17(26-12-18(21)24)15-3-1-2-4-16(15)23/h1-8,11H,9-10,12H2,(H2,21,24)(H,22,25)
• InChI Key： OBWUNYBZGWWMRJ-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(N)=O)=C1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 371.11037616g/mol
• Monoisotopic Mass: 371.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 663.0±55.0 °C(Predicted)
• pka: 14.42±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide

Professional Introduction to N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide (CAS No. 862825-99-8)

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide (CAS No. 862825-99-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry. The presence of both indole and benzamide moieties in its framework suggests potential biological activities that are of great interest to researchers.

The indole moiety, a well-known pharmacophore in many bioactive molecules, is known for its role in modulating various biological pathways. Specifically, indole derivatives have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The incorporation of a carbamoylmethylsulfanyl group into the indole ring enhances the compound's structural complexity, which may contribute to unique interactions with biological targets. This modification has been strategically employed to improve solubility and metabolic stability, key factors in drug development.

The benzamide portion of the molecule adds another layer of functionality, providing a site for further chemical modifications that can fine-tune the pharmacological properties of the compound. Benzamides are widely recognized for their role as inhibitors of various enzymes and receptors, making them valuable scaffolds in drug design. The presence of a fluorine atom at the 4-position of the benzamide ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide fits well within this trend, as it combines multiple pharmacophoric elements that have demonstrated promise in preclinical studies. For instance, studies have shown that indole derivatives can modulate neurotransmitter systems, which could be beneficial in treating conditions such as depression and anxiety. Additionally, benzamide-based compounds have shown potential in inhibiting inflammatory pathways, making them relevant for therapeutic applications in chronic diseases.

The structural features of this compound also make it an attractive candidate for computational modeling and virtual screening. Advanced computational techniques can be employed to predict how N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide interacts with biological targets at the molecular level. These simulations can provide valuable insights into its potential mechanisms of action and help guide further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and increase the likelihood of identifying lead compounds with high therapeutic potential.

The synthesis of N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the necessary molecular framework efficiently. These methods allow for the introduction of specific functional groups at desired positions, which is crucial for achieving the desired biological activity.

Evaluation of the pharmacokinetic properties of N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide is essential for determining its feasibility as a drug candidate. Parameters such as solubility, bioavailability, and metabolic stability must be carefully assessed to ensure that the compound can reach its target site effectively and maintain its activity over time. Preclinical studies often involve testing these properties using cell-based assays and animal models to gather preliminary data on safety and efficacy.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarity to known bioactive molecules, it may exhibit activities relevant to central nervous system disorders, inflammatory diseases, and even oncology. Further investigation into its pharmacological profile will be necessary to confirm these possibilities and identify any novel mechanisms of action. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be crucial in unlocking the full potential of N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide.

In conclusion, N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-fluorobenzamide (CAS No. 862825-99-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of indole and benzamide moieties provides a rich foundation for exploring new therapeutic strategies. With ongoing advancements in synthetic chemistry and computational biology, this compound represents an exciting avenue for further exploration in drug discovery.